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Compound of Interest

Compound Name: 4-Oxononanoic acid

Cat. No.: B1294678

An In-depth Overview of the Chemical Properties, Synthesis, Analysis, and Biological
Significance of 4-Oxononanoic Acid.

Core Chemical Identity

4-Oxononanoic acid, also known as 4-ketononanoic acid, is a medium-chain oxo-fatty acid. Its
core identifying information is summarized below.

Identifier Value Reference
CAS Number 6064-52-4 [1]12]
Molecular Formula CoH1603 [1][3]
Molecular Weight 172.22 g/mol [3]

IUPAC Name 4-oxononanoic acid [4]

4-ketononanoic acid, 3-caproyl
Synonyms propionic acid, 4- [1]

Oxopelargonic acid

Physicochemical Properties
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A collection of experimentally determined and computationally predicted physicochemical
properties of 4-oxononanoic acid are presented in the following table.

Property Value Reference
Boiling Point 298.2 £ 13.0 °C at 760 mmHg

Flash Point 148.4 + 16.3 °C [3]

Density 1.0+ 0.1 g/cm3

Topological Polar Surface Area  54.4 A2 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C:;untg p 3 s
Rotatable Bond Count 7 [1]

B Limited in water; soluble in
Solubility . _ [3]
organic solvents like ethanol.

Experimental Protocols and Methodologies
Synthesis of 4-Oxononanoic Acid

While detailed, step-by-step synthetic protocols for 4-oxononanoic acid are not extensively
published, the primary conceptual routes involve the oxidation of nonanoic acid or
biotechnological approaches.

Chemical Synthesis: Oxidation of Nonanoic Acid

A general workflow for the chemical synthesis of 4-oxononanoic acid involves the oxidation of
nonanoic acid.
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Figure 1: General workflow for the chemical synthesis of 4-oxononanoic acid.
Biotechnological Synthesis

Biotechnological routes offer a greener alternative, often utilizing microorganisms or isolated
enzymes to perform specific oxidative transformations on fatty acid substrates.

Purification Methods

Purification of 4-oxononanoic acid typically employs standard chromatography techniques.

o Column Chromatography: Silica gel chromatography is a common method for purification. A
solvent system of dichloromethane and methanol, often in ratios from 10:1 to 5:1, has been
suggested for effective separation.

e High-Performance Liquid Chromatography (HPLC): For higher purity and analytical
purposes, reverse-phase HPLC using a C18 column with an acidic mobile phase can be
employed.
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Analytical Characterization
Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted *H and 3C NMR chemical shifts for 4-oxononanoic acid are summarized below.
These values are estimations and may vary depending on the solvent and experimental

conditions.
) 'H Chemical Shift 13C Chemical Shift
Functional Group Reference
(ppm) (ppm)
Carboxylic acid -OH 9-13 160-220 [3]
a-Carbonyl CH:z 2.0-2.3 30-50 [3]
Aliphatic CH2 1.3-1.5 20-40 [3]
Terminal CHs 0.9 10-20 [3]

Infrared (IR) Spectroscopy

The IR spectrum of 4-oxononanoic acid is characterized by the absorption bands of its key
functional groups.

Functional Group Absorption Range (cm~?)
Carboxylic Acid C=0 Stretch 1710-1760

Ketone C=0 Stretch ~1715

O-H Stretch (Carboxylic Acid) Broad, ~2500-3300

C-H Stretch (Aliphatic) ~2850-2960

Mass Spectrometry (MS)

Mass spectrometry of 4-oxononanoic acid reveals a molecular ion peak corresponding to its
molecular weight. Common fragmentation patterns include the loss of a water molecule and the
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decarboxylation of the carboxylic acid group.

lon Type m/z (Predicted) Reference
[M+H]* 173.11722 [5]
[M+Na]* 195.09916 [5]
[M-H]- 171.10266 [5]

Biological Significance and Potential Roles
Precursor to y-Nonalactone

The most well-documented biological role of 4-oxononanoic acid is as a precursor to y-
nonalactone, a significant flavor and fragrance compound with a characteristic coconut-like
aroma.[6] This biotransformation is known to occur during fermentation processes involving the

yeast Saccharomyces cerevisiae.
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Figure 2: Biotransformation of 4-oxononanoic acid to y-nonalactone.
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Potential Role in Signaling and Drug Development

Direct evidence for the involvement of 4-oxononanoic acid in specific signaling pathways or
its utility in drug development is currently limited in the scientific literature. However, research
on structurally related oxo-fatty acids provides a basis for hypothesizing potential biological
activities.

« Anti-inflammatory and Anti-cancer Properties of Oxo-Fatty Acids: Studies on other saturated
oxo-fatty acids (SOFAS) have revealed their presence in human plasma and potential as cell
growth inhibitors.[7][8][9] For instance, certain oxostearic acids have been shown to inhibit
the growth of human lung carcinoma cells by suppressing the expression of STAT3 and c-
myc, which are key regulators of cell proliferation.[7][8]

e Modulation of Lipid Metabolism: The related compound, 9-oxononanoic acid, has been
shown to decrease hepatic lipogenesis in rats by inhibiting acetyl-CoA carboxylase.[10][11]
This suggests that 4-oxononanoic acid could potentially play a role in metabolic regulation.

o Fatty Acid Signaling: Fatty acids and their derivatives are increasingly recognized as
signaling molecules in various biological processes, including the regulation of inflammation
and metabolism.[12][13][14]

Given the precedent set by other oxo-fatty acids, 4-oxononanoic acid represents an
interesting candidate for further investigation into its potential pharmacological activities. Future
research could explore its effects on inflammatory pathways, cell proliferation, and metabolic
signaling cascades.

Conclusion

4-Oxononanoic acid is a well-characterized medium-chain oxo-fatty acid with established
relevance in the field of food science as a flavor precursor. While its direct role in signaling and
drug development is not yet defined, the growing body of evidence for the bioactivity of related
oxo-fatty acids suggests that 4-oxononanoic acid may possess untapped pharmacological
potential. This guide provides a foundational repository of its known properties and
methodologies to facilitate further research into this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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